(2,3-dihydro-1H-benzo[d]imidazo[1,2-a]imidazol-1-yl)(2-((tetrahydrofuran-3-yl)oxy)pyridin-3-yl)methanone

• IUPAC Name: 1,2-dihydroimidazo[1,2-a]benzimidazol-3-yl-[2-(oxolan-3-yloxy)pyridin-3-yl]methanone
• InChI: InChI=1S/C19H18N4O3/c24-18(14-4-3-8-20-17(14)26-13-7-11-25-12-13)23-10-9-22-16-6-2-1-5-15(16)21-19(22)23/h1-6,8,13H,7,9-12H2
• InChI Key: FUEWOLCMIHFXSI-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1OC2=C(C=CC=N2)C(=O)N3CCN4C3=NC5=CC=CC=C54
• Molecular Formula: C19H18N4O3
• Molecular Weight: 350.4 g/mol
• CAS No.: 2034236-82-1

Description

Molecular Structure Analysis

The compound contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It also contains a pyridine ring attached to a methanone group via an ether linkage with a tetrahydrofuran ring.

Scientific Research Applications

Synthesis and Biological Activities

• Compounds with structural motifs similar to the query compound have been synthesized and evaluated for their antioxidant and antimicrobial activities. For instance, a series of derivatives were synthesized and showed significant activity against various bacterial and fungal strains, highlighting their potential as leads for the development of new antimicrobial agents (Bassyouni et al., 2012). These findings suggest that the query compound could also be of interest in the search for new antimicrobial and antioxidant agents.

Material Science Applications

• Research on imidazole and related compounds has led to the development of materials with promising optical properties. For example, a series of 1,3-diarylated imidazo[1,5-a]pyridine derivatives were synthesized, characterized, and found to exhibit remarkable Stokes' shift range, making them suitable for applications in luminescent materials (Volpi et al., 2017). This suggests the potential utility of the query compound in the development of novel materials for optical applications.

Novel Synthetic Approaches

• Innovative synthetic routes have been developed for compounds containing benzimidazole and imidazole rings, which are structurally related to the query compound. These methods facilitate the synthesis of complex organic molecules, potentially expanding the toolkit available for the synthesis of novel compounds with applications in drug development and material science (Katritzky et al., 2004).

Antiproliferative Activity

• Some conjugates related to the query compound have demonstrated considerable cytotoxicity against various human cancer cell lines, suggesting their potential as anticancer agents. These findings indicate that structurally similar compounds could be explored for their antiproliferative activities (Mullagiri et al., 2018).

Future Directions

The compound offers potential applications in various fields due to its unique structure and properties. It is an exciting compound for further exploration and experimentation. The broad range of biological activities of imidazole derivatives suggests that this compound could also have potential applications in drug development.